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Compound of Interest

Compound Name: PXS-5505

Cat. No.: B3182187

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with novel chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling of PXS-5505, a potent
pan-lysyl oxidase (LOX) inhibitor. By adhering to these procedures, you can mitigate risks and
foster a secure research environment.

PXS-5505 is an orally active, irreversible inhibitor of all lysyl oxidase family members, playing a
key role in the prevention of collagen and elastin cross-linking.[1] Its potential as an antifibrotic
agent is currently under investigation in clinical trials for conditions such as myelofibrosis.[2]
Given its potent biological activity, appropriate safety precautions are crucial. This material
should be considered hazardous until further information becomes available.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
PXS-5505.
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PPE Category

Specification

Purpose

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or goggles.

To protect eyes from splashes

or dust.

Respiratory Protection

A NIOSH-approved respirator
is recommended if handling

large quantities or if there is a
risk of aerosolization. Use in a

well-ventilated area.

To prevent inhalation of the

solid compound or aerosols.

Body Protection

Laboratory coat.

To protect skin and clothing

from contamination.

Operational and Disposal Plans

Handling:

¢ Do not ingest, inhale, get in eyes, on skin, or on clothing.[3]

e Wash thoroughly after handling.[3]

e PXS-5505 is supplied as a solid.

e Stock solutions can be prepared by dissolving in solvents such as DMSO or ethanol. When

preparing solutions, purge the solvent with an inert gas.

e Aqueous solutions are not recommended for storage for more than one day.

Storage:

o Store in a dry, dark place.

e For short-term storage (days to weeks), maintain at 0 - 4°C.

e For long-term storage (months to years), store at -20°C.
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Disposal:

e Dispose of unused PXS-5505 and any contaminated materials in accordance with local,
state, and federal regulations for hazardous waste.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of PXS-5505, from
receiving the compound to its final disposal.
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PXS-5505 Safe Handling Workflow
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Signaling Pathway Inhibition by PXS-5505

PXS-5505 acts as a pan-inhibitor of the lysyl oxidase (LOX) family of enzymes. These enzymes
are crucial for the cross-linking of collagen and elastin in the extracellular matrix (ECM). By
inhibiting LOX and LOX-like (LOXL) enzymes, PXS-5505 prevents the maturation of the ECM,

which is a key process in fibrosis.
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Mechanism of Action of PXS-5505

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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